1-O-Tert-butyl 2-O-methyl 5-(4-fluorophenyl)-3,4,4a,5,6,10b-hexahydro-2H-benzo[h][1,6]naphthyridine-1,2-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 2-O-methyl 5-(4-fluorophenyl)-3,4,4a,5,6,10b-hexahydro-2H-benzo[h][1,6]naphthyridine-1,2-dicarboxylate
• InChI: InChI=1S/C25H29FN2O4/c1-25(2,3)32-24(30)28-20(23(29)31-4)14-13-18-21(15-9-11-16(26)12-10-15)27-19-8-6-5-7-17(19)22(18)28/h5-12,18,20-22,27H,13-14H2,1-4H3
• InChI Key: IIWGCMLJEQMCGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(CCC2C1C3=CC=CC=C3NC2C4=CC=C(C=C4)F)C(=O)OC
• Molecular Formula: C25H29FN2O4
• Molecular Weight: 440.5 g/mol
• CAS No.: 2551114-49-7

Description

1-O-Tert-butyl 2-O-methyl 5-(4-fluorophenyl)-3,4,4a,5,6,10b-hexahydro-2H-benzo[h][1,6]naphthyridine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C25H29FN2O4 and its molecular weight is 440.515. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

This compound is related to fluoronaphthyridines and naphthyridine derivatives, which have been extensively studied for their antibacterial properties and synthesis methods. For example, fluoronaphthyridines have been synthesized and evaluated for their in vitro and in vivo antibacterial activities, showing that certain substitutions on the naphthyridine core can significantly enhance activity (Bouzard et al., 1992). Similarly, the exhaustive C-methylation of carboxylic acids by trimethylaluminium to produce t-butyl compounds reveals a method that might be applicable for modifying compounds like 1-O-Tert-butyl 2-O-methyl 5-(4-fluorophenyl)-3,4,4a,5,6,10b-hexahydro-2H-benzo[h][1,6]naphthyridine-1,2-dicarboxylate (Meisters & Mole, 1974).

Biological Applications and Potential Uses

While specific biological applications of this compound were not found in the literature, closely related compounds exhibit significant biological activities, which can provide insights into potential research applications. The synthesis and study of fluoronaphthyridines and quinolones, for example, have led to compounds with potent antibacterial activities, indicating potential pharmaceutical applications (Bouzard et al., 1989).

Advanced Materials and Sensing Applications

Compounds with similar structural features have been explored for applications in materials science and sensing. For instance, enantioselective fluorescence sensing of chiral amino alcohols has been achieved using related naphthalene derivatives, suggesting potential applications in chiral discrimination and analytical chemistry (Liu, Pestano, & Wolf, 2008).